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Compound of Interest

Compound Name: 16:0-18:1 PG-d5

Cat. No.: B15074366 Get Quote

Essential Safety and Handling Guide for 16:0-
18:1 PG-d5
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols, operational procedures, and

disposal plans for handling 16:0-18:1 PG-d5 (1-hexadecanoyl-2-(9Z-octadecenoyl)-sn-glycero-

3-phospho-(1'-rac-glycerol-1',1',2',3',3'-d5) (ammonium salt)), product number 860385P. While

this substance is not classified as a hazardous mixture, adherence to standard laboratory

safety practices is crucial due to its intended use in research and the fact that its

comprehensive toxicological properties have not been fully investigated.[1][2]

Personal Protective Equipment (PPE) and
Immediate Safety Measures
Proper personal protective equipment is fundamental to ensure safety when handling 16:0-
18:1 PG-d5. The following table summarizes the recommended PPE and immediate first aid

measures as outlined in the Safety Data Sheet (SDS).[1][2]
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Protection Type Specification and Use
Immediate First Aid

Measures

Eye Protection

Use safety glasses or goggles

tested and approved under

appropriate government

standards such as NIOSH

(US) or EN 166 (EU).

In case of eye contact: Flush

eyes with water as a

precaution.[2]

Hand Protection

Handle with gloves. Inspect

gloves prior to use and use

proper glove removal

technique to avoid skin

contact. Dispose of

contaminated gloves after use

in accordance with applicable

laws and good laboratory

practices. Wash and dry

hands.

In case of skin contact: Wash

off with soap and plenty of

water.[2]

Respiratory Protection

Not required under normal

conditions of use. If dust is

generated, use a NIOSH-

approved respirator. For

firefighting, a self-contained

breathing apparatus is

necessary.[2]

If inhaled: Move the person

into fresh air. If not breathing,

give artificial respiration.[2]

Body Protection
Wear a lab coat to protect

personal clothing.
N/A

Operational and Disposal Plans
A systematic approach to handling, storage, and disposal is critical for maintaining a safe

laboratory environment.

Receiving and Storage:

Upon receipt, verify the integrity of the packaging.
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Store the container in a dry, well-ventilated place at -20°C.[3]

The product is hygroscopic and should be protected from moisture.

Handling and Experimental Protocols:

Preparation: Before opening, allow the container to warm to room temperature to prevent

condensation, as the substance is hygroscopic.

Weighing and Aliquoting: Conduct these operations in a designated area, preferably within a

chemical fume hood or on a clean bench, to minimize the dispersion of the powder.

Dissolving: When preparing solutions, add the solvent slowly to the lipid.

Spill Response: In the event of a spill, avoid dust formation.[2] Sweep up the spilled material

and place it into a suitable, closed container for disposal.[2]

Disposal Plan:

Dispose of unused product and contaminated materials in accordance with institutional,

local, state, and federal regulations.

Offer surplus and non-recyclable solutions to a licensed disposal company.[2]

Contaminated packaging should be disposed of as unused product.[2]

Safe Handling Workflow
The following diagram illustrates the procedural workflow for the safe handling of 16:0-18:1
PG-d5, from initial receipt to final disposal.

Workflow for Safe Handling of 16:0-18:1 PG-d5

Preparation Handling Cleanup and Disposal

Receive and Inspect Shipment Store at -20°C Equilibrate to Room Temperature Don PPE (Gloves, Eye Protection, Lab Coat) Weigh/Aliquot in Controlled Environment Perform Experiment Decontaminate Work Area Dispose of Waste (Unused product, contaminated PPE) Doff and Dispose of PPE
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Click to download full resolution via product page

Caption: Procedural workflow for 16:0-18:1 PG-d5 handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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